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Compound of Interest

4-(Hydroxymethyl)-1,3-dioxolan-2-
Compound Name:
one

cat. No.: B1199593

An In-depth Technical Guide to 4-(Hydroxymethyl)-1,3-dioxolan-2-one

This technical guide provides a comprehensive overview of 4-(hydroxymethyl)-1,3-dioxolan-
2-one, a versatile chemical compound with applications in various scientific fields. The
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, synthesis, and structure.

Chemical Identity and Properties

4-(Hydroxymethyl)-1,3-dioxolan-2-one, also known as glycerol carbonate or glyceryl
carbonate, is a cyclic organic compound. Its chemical structure features a five-membered
dioxolane ring with a hydroxymethyl substituent.

Table 1: Physicochemical Properties of 4-(Hydroxymethyl)-1,3-dioxolan-2-one
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Property Value

Molecular Formula C4H604[1][2][3][4]

Molecular Weight 118.09 g/mol [1][2][3][4]

CAS Number 931-40-8

Density 1.4 g/mL at 25 °CJ[5]

Boiling Point 137-140 °C at 0.5 mmHg[5]

Flash Point >110 °C (>230 °F)

Refractive Index 1.469 at 20 °C[5]

INChl Key JFMGYULNQJPJCY-UHFFFAOYSA-N
SMILES OCC1COC(=0)01][6]

Chemical Structure

The structure of 4-(hydroxymethyl)-1,3-dioxolan-2-one is depicted in the following diagram,
generated using the DOT language.

Caption: Chemical structure of 4-(hydroxymethyl)-1,3-dioxolan-2-one.
Experimental Protocols
Synthesis of 4-(Hydroxymethyl)-1,3-dioxolan-2-one

A reported method for the synthesis of 4-(hydroxymethyl)-1,3-dioxolan-2-one involves the
reaction of potassium hydrogen carbonate and 1-chloro-2,3-epoxypropane.[5]

Materials:
o Potassium hydrogen carbonate (KHCO3)
e 18-crown-6

e 1-chloro-2,3-epoxypropane
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Procedure:

A mixture of potassium hydrogen carbonate (10.0 g, 0.1 mol), 18-crown-6 (0.2 g, 0.76 mmol),
and 1-chloro-2,3-epoxypropane (27.6 g, 0.3 mol) is prepared.

e The mixture is stirred and heated at 80°C for 36 hours.
» After cooling, the potassium salt is removed by filtration.
e The organic layer is washed with water.

o The final product is obtained by distillation at 152—-160°C under a reduced pressure of 0.6—
0.8 mmHg.

e This procedure yields 4.83 g (41%) of 4-(hydroxymethyl)-1,3-dioxolan-2-one.[5]

Applications

4-(Hydroxymethyl)-1,3-dioxolan-2-one serves as a valuable building block in organic
synthesis. It can be utilized in the synthesis of various compounds, including:

o 4-[(prop-2-en-1-yloxy)methyl]-1,3-dioxolan-2-one (AGC) through Williamson ether synthesis
with 3-bromoprop-1-ene.[6]

o Hyperbranched polyethers via copolymerization with cyclic carbonates containing
phthalimide moieties.[6]

e (2-Oxo0-1,3-dioxolan-4-yl)methyl benzeneacetate by reacting with phenylacetyl chloride.[6]

Furthermore, it finds use in methods for finishing metallic surfaces.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(Hydroxymethyl)-1,3-dioxolan-2-one molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199593#4-hydroxymethyl-1-3-dioxolan-2-one-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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